(2Z)-2-(2-butoxybenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one

• Molecular Formula: C28H24N2O2S
• Molecular Weight: 452.6 g/mol
• IUPAC Name: (2Z)-2-[(2-butoxyphenyl)methylidene]-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3-one
• InChI: InChI=1S/C28H24N2O2S/c1-2-3-18-32-23-17-11-10-16-22(23)19-24-27(31)30-26(21-14-8-5-9-15-21)25(29-28(30)33-24)20-12-6-4-7-13-20/h4-17,19H,2-3,18H2,1H3/b24-19-
• InChI Key: UTTGJSQZDQQCTG-CLCOLTQESA-N
• Isomeric SMILES: CCCCOC1=CC=CC=C1/C=C\2/C(=O)N3C(=C(N=C3S2)C4=CC=CC=C4)C5=CC=CC=C5
• Canonical SMILES: CCCCOC1=CC=CC=C1C=C2C(=O)N3C(=C(N=C3S2)C4=CC=CC=C4)C5=CC=CC=C5

Description

The compound (2Z)-2-(2-butoxybenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one belongs to the imidazo[2,1-b]thiazol-3(2H)-one family, characterized by a fused bicyclic core with a benzylidene substituent at the 2-position and diphenyl groups at the 5- and 6-positions. The Z-configuration of the benzylidene moiety is critical for its structural stability and intermolecular interactions.

Synthetic routes for analogous compounds involve condensation of 4,5-dihydro-1H-imidazol-2-thiol with aromatic aldehydes and ethyl chloroacetate under acidic conditions, followed by cyclization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-(2-butoxybenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one typically involves multi-step organic reactions. One common synthetic route includes the condensation of 2-butoxybenzaldehyde with 5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one under specific reaction conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The reaction mixture is heated to reflux, and the product is isolated through crystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often utilizing automated reactors and advanced purification techniques. Catalysts and optimized reaction conditions are employed to enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-(2-butoxybenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted imidazothiazoles.

Scientific Research Applications

(2Z)-2-(2-butoxybenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of (2Z)-2-(2-butoxybenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways, leading to therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Melting Point (°C)	IR (C=O stretch, cm⁻¹)	Molecular Weight	Lipophilicity (Predicted)
(2Z)-2-(2-Butoxybenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one	Not reported	~1700–1750 (C=O)	479.62	High (logP ~5.2)
(Z)-2-(3-Nitrobenzylidene)-5,6-dihydroimidazo[2,1-b]thiazol-3(2H)-one	180–185	1715	287.30	Moderate (logP ~2.8)
BH35881 (3-ethoxy-4-pentyloxy analog)	Not reported	~1700	510.65	Very high (logP ~6.0)
(Z)-2-(4-Hydroxy-3-methoxybenzylidene) analog	268–269	1719 (C=O)	320.41	Moderate (logP ~3.5)

Key Observations:

• The 2-butoxy group increases lipophilicity compared to polar nitro or hydroxy substituents, suggesting better membrane permeability in biological systems.
• Melting points correlate with molecular symmetry and intermolecular forces; nitro and hydroxy groups enhance crystallinity .